![molecular formula C15H18ClN3O2 B2543368 4-(2-Chloro-6-ethylpyridine-4-carbonyl)-1-cyclopropylpiperazin-2-one CAS No. 2224457-83-2](/img/structure/B2543368.png)
4-(2-Chloro-6-ethylpyridine-4-carbonyl)-1-cyclopropylpiperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(2-Chloro-6-ethylpyridine-4-carbonyl)-1-cyclopropylpiperazin-2-one” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and a carbonyl group attached to it. The pyridine ring is substituted at the 2-position with a chlorine atom and at the 6-position with an ethyl group. The 4-position of the pyridine ring is attached to a carbonyl group, which is further connected to a piperazine ring. The piperazine ring is a six-membered ring with two nitrogen atoms. One of the nitrogen atoms in the piperazine ring is further substituted with a cyclopropyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyridine and piperazine rings, as well as the various substituents. The pyridine ring is aromatic and planar, while the piperazine ring is saturated and non-planar. The presence of the nitrogen atoms in the rings and the chlorine atom as a substituent would likely have significant effects on the electronic structure of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen and chlorine atoms might make it polar, affecting its solubility in various solvents. The aromatic pyridine ring might contribute to its UV-visible absorption properties .Mechanism of Action
Future Directions
The future directions for research on this compound would likely depend on its intended use. For example, if it’s being studied as a potential drug, future research might focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting preclinical and clinical trials .
Properties
IUPAC Name |
4-(2-chloro-6-ethylpyridine-4-carbonyl)-1-cyclopropylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClN3O2/c1-2-11-7-10(8-13(16)17-11)15(21)18-5-6-19(12-3-4-12)14(20)9-18/h7-8,12H,2-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGHXFTICHSQHSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=CC(=C1)C(=O)N2CCN(C(=O)C2)C3CC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.